Cas no 1448125-16-3 (2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide)

• Product Name: 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• CAS No: 1448125-16-3
• MF: C₂₁H₂₄N₄OS
• MW: 380.506463050842
• CID: 5833382
• PubChem ID: 71807947
• Update Time: 2025-06-08

2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylsulfanylphenyl)-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]acetamide
• 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• AKOS024562438
• F6439-4384
• 1448125-16-3
• 2-(4-(isopropylthio)phenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• Inchi： 1S/C21H24N4OS/c1-16(2)27-18-8-6-17(7-9-18)15-21(26)23-12-14-25-13-10-20(24-25)19-5-3-4-11-22-19/h3-11,13,16H,12,14-15H2,1-2H3,(H,23,26)
• InChI Key： GYHLNUMMWZQBLO-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C2=NC=CC=C2)=N1)(=O)CC1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 380.16708258g/mol
• Monoisotopic Mass: 380.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide

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